Cas no 110506-36-0 (Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide)
Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide Chemical and Physical Properties
Names and Identifiers
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- Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide
- AKOS BB-8130
- ASISCHEM T31138
- ART-CHEM-BB B025175
- TIMTEC-BB SBB007311
- LABOTEST-BB LTBB000364
- N-(4-AMINO-2-METHOXYPHENYL)THIOPHENE-2-CARBOXAMIDE
- SR-01000462045
- CHEMBL1438022
- AG-690/40637118
- MLS000061997
- AB00105360-01
- Thiophene-2-carboxylic acid (4-amino-2-methoxyphenyl)-amide
- Cambridge id 6332315
- SR-01000462045-1
- STK090134
- 110506-36-0
- CS-0329634
- thiophene-2-carboxylic acid(4-amino-2-methoxy-phenyl)-amide
- HMS2318J09
- AKOS000108409
- SMR000070858
- SDCCGMLS-0035129.P002
- Oprea1_669535
- Oprea1_632730
- DTXSID201228988
- N-(4-amino-2-methoxyphenyl)-2-thiophenecarboxamide
-
- MDL: MFCD02258051
- Inchi: 1S/C12H12N2O2S/c1-16-10-7-8(13)4-5-9(10)14-12(15)11-3-2-6-17-11/h2-7H,13H2,1H3,(H,14,15)
- InChI Key: VHUBZFLMNOXBJF-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1C=CC(=CC=1OC)N)=O
Computed Properties
- Exact Mass: 248.06194880g/mol
- Monoisotopic Mass: 248.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 92.6Ų
Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026643-500mg |
Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide |
110506-36-0 | 500mg |
3233.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026643-500mg |
Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide |
110506-36-0 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400304-1g |
N-(4-amino-2-methoxyphenyl)thiophene-2-carboxamide |
110506-36-0 | 97% | 1g |
¥2368.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400304-5g |
N-(4-amino-2-methoxyphenyl)thiophene-2-carboxamide |
110506-36-0 | 97% | 5g |
¥8271.00 | 2024-08-09 |
Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide
Comprehensive Overview of Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide (CAS No. 110506-36-0)
Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide, with the CAS number 110506-36-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to by its systematic name, belongs to the class of thiophene derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of both thiophene and amide functional groups in its structure makes it a promising candidate for various biomedical applications, including enzyme inhibition and receptor modulation.
In recent years, the demand for thiophene-based compounds has surged due to their unique electronic and structural properties. Researchers are particularly interested in Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide for its potential role in drug development, especially in targeting diseases like cancer and inflammatory disorders. The compound's 4-amino-2-methoxy-phenyl moiety enhances its binding affinity to biological targets, making it a valuable scaffold for designing small-molecule therapeutics. Additionally, its amide linkage contributes to improved solubility and bioavailability, which are critical factors in pharmacokinetic optimization.
The synthesis of Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide typically involves multi-step organic reactions, including amide coupling and aromatic substitution. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader trend of sustainable chemical manufacturing, which is a hot topic in both academic and industrial circles.
From a commercial perspective, Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide is available through specialized chemical suppliers, often in quantities tailored for research and development purposes. Its CAS number 110506-36-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's stability under standard laboratory conditions makes it suitable for long-term storage, further enhancing its appeal to researchers. As the pharmaceutical industry continues to explore novel drug candidates, compounds like this are likely to play a pivotal role in next-generation therapeutics.
In conclusion, Thiophene-2-carboxylic acid (4-amino-2-methoxy-phenyl)-amide (CAS No. 110506-36-0) represents a fascinating area of study at the intersection of organic chemistry and biomedical research. Its unique structural features and potential applications make it a compound of interest for scientists and industry professionals alike. As research progresses, this molecule may unlock new possibilities in drug design and material science, contributing to advancements in human health and technology.
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